![molecular formula C18H14N2O5S2 B5222721 5-{4-[2-(4-nitrophenoxy)ethoxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one](/img/structure/B5222721.png)
5-{4-[2-(4-nitrophenoxy)ethoxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-{4-[2-(4-nitrophenoxy)ethoxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one is a synthetic compound that has garnered significant attention in scientific research. It is commonly referred to as 'NITD-008' and is a member of the thiazolidinone family of compounds.
Mechanism of Action
The mechanism of action of NITD-008 is complex and not yet fully understood. It is believed to work by inhibiting the replication of viruses, thereby preventing their spread. NITD-008 has been shown to target a specific enzyme known as RNA-dependent RNA polymerase, which is essential for the replication of many viruses. By inhibiting this enzyme, NITD-008 effectively stops the virus from replicating and spreading.
Biochemical and Physiological Effects:
NITD-008 has been shown to have a range of biochemical and physiological effects. In addition to its antiviral and anti-inflammatory properties, it has been found to exhibit antioxidant activity and to protect against oxidative stress. It has also been shown to have a protective effect on the liver, reducing liver damage caused by viral infections.
Advantages and Limitations for Lab Experiments
One of the main advantages of NITD-008 for lab experiments is its potent antiviral activity. This makes it an ideal candidate for testing against a range of viruses. Additionally, NITD-008 has been found to be relatively stable and easy to handle, making it a practical choice for lab experiments. However, there are also limitations to using NITD-008 in lab experiments. Its complex synthesis method and high cost may make it difficult for some researchers to obtain and work with.
Future Directions
There are many potential future directions for research on NITD-008. One area of interest is the development of new antiviral drugs based on the structure of NITD-008. Another potential direction is the investigation of NITD-008 for its potential use in the treatment of inflammatory diseases, such as arthritis. Additionally, further research is needed to fully understand the mechanism of action of NITD-008 and to explore its potential for use in other areas of medicine.
In conclusion, NITD-008 is a synthetic compound that has shown great promise in scientific research. Its potent antiviral and anti-inflammatory properties, as well as its protective effects on the liver, make it an attractive candidate for further investigation. While there are limitations to using NITD-008 in lab experiments, its potential applications in medicine make it a compound worth studying in more detail.
Synthesis Methods
The synthesis of NITD-008 involves a multi-step process that begins with the reaction of 2-(4-nitrophenoxy)ethanol with 4-formylbenzoic acid to form an intermediate compound. This intermediate compound is then reacted with thiosemicarbazide to produce the final product, NITD-008. The synthesis of NITD-008 is a complex process that requires careful attention to detail and a high degree of technical expertise.
Scientific Research Applications
NITD-008 has been the subject of extensive scientific research due to its potential applications in the treatment of various diseases. It has been found to exhibit potent antiviral activity against a range of viruses, including dengue virus, hepatitis C virus, and SARS-CoV-2. Additionally, NITD-008 has been shown to possess anti-inflammatory properties and has been investigated for its potential use in the treatment of inflammatory diseases.
properties
IUPAC Name |
(5E)-5-[[4-[2-(4-nitrophenoxy)ethoxy]phenyl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14N2O5S2/c21-17-16(27-18(26)19-17)11-12-1-5-14(6-2-12)24-9-10-25-15-7-3-13(4-8-15)20(22)23/h1-8,11H,9-10H2,(H,19,21,26)/b16-11+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RAIXPWDVGDESOH-LFIBNONCSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C=C2C(=O)NC(=S)S2)OCCOC3=CC=C(C=C3)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CC=C1/C=C/2\C(=O)NC(=S)S2)OCCOC3=CC=C(C=C3)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14N2O5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
402.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.